5-Amino-2-(3,4-diaminophenoxy)pyridine
Description
Properties
Molecular Formula |
C11H12N4O |
|---|---|
Molecular Weight |
216.24 g/mol |
IUPAC Name |
4-(5-aminopyridin-2-yl)oxybenzene-1,2-diamine |
InChI |
InChI=1S/C11H12N4O/c12-7-1-4-11(15-6-7)16-8-2-3-9(13)10(14)5-8/h1-6H,12-14H2 |
InChI Key |
IOLHMOKTOOPTOO-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C=C1OC2=NC=C(C=C2)N)N)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Data
Case Study: 5-Amino-2-(trifluoromethyl)pyridine Poisoning
- Laboratory Findings (Table 1 Summary ): Methemoglobin: 28.5% (normal <1.5%). Hemoglobin: 6.7 g/dL (severe anemia). Creatinine: 4.2 mg/dL (acute kidney injury).
MRI Findings :
Comparative Efficacy of Methylene Blue
- Low-dose methylene blue (1–2 mg/kg) rapidly reverses methemoglobinemia in both aniline and 5-Amino-2-(trifluoromethyl)pyridine poisoning .
- High doses (>7 mg/kg) paradoxically exacerbate oxidative stress, underscoring the need for precise dosing .
4. Conclusion While 5-Amino-2-(3,4-diaminophenoxy)pyridine remains understudied, its structural analogue 5-Amino-2-(trifluoromethyl)pyridine demonstrates significant toxicity mediated by methemoglobinemia and neurotoxicity. Compared to simpler aromatic amines like aniline, the trifluoromethyl group enhances oxidative damage, necessitating aggressive therapies like plasma exchange in refractory cases. Future research should prioritize toxicokinetic studies on diaminophenoxy-substituted pyridines to clarify their risk profiles.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
